Cas no 1094-85-5 (Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-)

• Product Name: Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-
• CAS No: 1094-85-5
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 198012
• PubChem ID: 517920
• Update Time: 2025-04-19

Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-
• 4',4'''-Biacetophenone,2,2,2'',2''-tetrahydroxy- (6CI,8CI)
• 4,4'-Biphenyldiglyoxylaldehyde, aldehydo-dihydrate
• 4,4'-Bis(biphenylglyoxal) dihydrate
• CV 58917
• Xenaldial
• Xenalvis
• Xenygloxal
• Zenaldial
• 1094-85-5
• 1,1'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,2-dihydroxyethanone)
• Ethanone, 1,1'-(biphenyl-4,4'-diyl)bis(2,2-dihydroxy-
• 1,1'-(Biphenyl-4,4'-diyl)bis(2,2-dihydroxyethanone)
• 4,4'-Biphenylbis(glyoxal-2-hydrate)
• NIOSH/KM5536500
• KM55365000

• Inchi： 1S/C16H14O6/c17-13(15(19)20)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(18)16(21)22/h1-8,15-16,19-22H
• InChI Key： DDPNUFITOMENNU-UHFFFAOYSA-N
• SMILES： O=C(C(O)O)C1C=CC(=CC=1)C1C=CC(C(C(O)O)=O)=CC=1

Computed Properties

• Exact Mass: 302.07902
• Monoisotopic Mass: 302.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06